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Compound of Interest

Compound Name: 4-Aminopyridine

Cat. No.: B3432731 Get Quote

Introduction

4-Aminopyridine (4-AP), also known as Fampridine or Dalfampridine, is a non-selective

blocker of voltage-gated potassium (Kv) channels.[1][2][3][4] It is widely used in research to

study neural conductivity and as a therapeutic agent to improve walking in patients with

multiple sclerosis.[3][5] By blocking Kv channels, 4-AP prolongs the action potential duration,

which can restore conduction in demyelinated axons and enhance neurotransmitter release at

synapses.[5][6][7] Accurate and consistent preparation of 4-AP stock solutions is critical for

obtaining reliable and reproducible experimental results. This document provides detailed

protocols and best practices for the preparation, storage, and handling of 4-Aminopyridine
solutions for research applications.

Mechanism of Action: Restoring Axonal Conduction
In healthy myelinated axons, the internodal potassium channels are shielded by the myelin

sheath. However, in demyelinating diseases like multiple sclerosis, the loss of myelin exposes

these channels.[5][6] The resulting potassium ion (K+) efflux during an action potential can lead

to hyperpolarization and conduction failure. 4-Aminopyridine physically blocks these exposed

Kv channels from the intracellular side, preventing K+ efflux, thereby prolonging depolarization

and helping to restore the propagation of the action potential across the demyelinated

segment.[5][7][8]
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Figure 1: Mechanism of 4-Aminopyridine in Demyelinated Axons.

Quantitative Data
For accurate preparation of solutions, it is essential to know the physicochemical properties

and solubility of 4-Aminopyridine.

Table 1: Physicochemical Properties of 4-Aminopyridine
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Property Value Reference(s)

Synonyms
4-AP, Fampridine,

Dalfampridine
[1][3][9]

Molecular Formula C₅H₆N₂ [1]

Molecular Weight 94.11 g/mol [1]

Appearance White crystalline solid [1][9]

Purity Typically ≥95% to >99% [1]

Melting Point 155-161 °C [9][10]

Boiling Point 273 °C [9][10]

Table 2: Solubility of 4-Aminopyridine in Common Solvents

Solvent Solubility Notes Reference(s)

Water
~50-83 g/L (~530-880

mM)

Soluble up to 100 mM.

Heating may be

required for higher

concentrations.[11]

[11][12]

Dimethyl Sulfoxide

(DMSO)

~18-30 mg/mL (~191-

319 mM)

Soluble up to 100 mM.

Use fresh, anhydrous

DMSO for best

results.[13]

[13]

Ethanol
~30 mg/mL (~319

mM)

Very soluble.[9][12]

Purge with inert gas

recommended.

[1]

Dimethylformamide

(DMF)

~30 mg/mL (~319

mM)

Purge with inert gas

recommended.[1]
[1]

Phosphate-Buffered

Saline (PBS)

~30 mg/mL (~319

mM) at pH 7.2

Suitable for direct use

in many biological

assays.

[1]
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Experimental Protocols
Safety Precautions: 4-Aminopyridine is acutely toxic and should be handled with care.[1]

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses. Handle the solid powder in a chemical fume hood to avoid inhalation.[12]

Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution
This protocol is suitable for experiments where an organic solvent is not desired.

Materials:

4-Aminopyridine powder (MW: 94.11 g/mol )

High-purity water (e.g., Milli-Q or HPLC-grade)

Sterile conical tube (15 mL or 50 mL)

Calibrated balance

Vortex mixer

Water bath or heat block (optional)

Procedure:

Calculate Mass: To prepare 10 mL of a 100 mM stock solution, calculate the required mass

of 4-AP:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.010 L × 94.11 g/mol = 0.09411 g = 94.11 mg

Weighing: Carefully weigh out 94.11 mg of 4-AP powder and transfer it to a 15 mL conical

tube.

Dissolution: Add approximately 8 mL of high-purity water to the tube.
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Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes. 4-AP should dissolve to

form a clear, colorless to very faint yellow solution.[11]

Heating (if necessary): If the solid does not fully dissolve, warm the solution in a water bath

at 37°C for 5-10 minutes, vortexing intermittently.[11]

Final Volume: Once fully dissolved, add water to bring the final volume to 10 mL.

Sterilization (Optional): If required for cell culture experiments, sterilize the solution by

passing it through a 0.22 µm syringe filter.

Protocol 2: Preparation of a 100 mM DMSO Stock
Solution
This protocol is ideal for creating a concentrated stock for long-term storage.

Materials:

4-Aminopyridine powder (MW: 94.11 g/mol )

Anhydrous, high-quality DMSO

Sterile microcentrifuge or cryovial tubes

Calibrated balance

Vortex mixer

Procedure:

Weighing: Weigh out 94.11 mg of 4-AP powder and transfer it to an appropriate tube.

Dissolution: Add 10 mL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Warming is

typically not necessary with DMSO.
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Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

This prevents repeated freeze-thaw cycles which can degrade the compound and introduce

moisture.
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Figure 2: General Workflow for Preparing 4-Aminopyridine Solutions.

Storage and Stability
Proper storage is crucial to maintain the potency and integrity of 4-Aminopyridine.

Table 3: Storage and Stability Recommendations
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Form
Storage
Temperature

Duration Notes Reference(s)

Solid Powder -20°C ≥ 4 years

Store in a tightly

sealed container,

protected from

light.[12] Can

also be stored at

room

temperature.[12]

[14]

[1]

Aqueous Stock

Solution
2-8°C ≤ 1 day

Aqueous

solutions are not

recommended

for long-term

storage; prepare

fresh if possible.

[1]

[2]

Aqueous Stock

Solution
-20°C Up to 1 month

For longer-term

storage, freeze in

single-use

aliquots. Avoid

repeated freeze-

thaw cycles.

Ensure the

solution is

precipitate-free

before use.[2]

[2]

DMSO Stock

Solution

-20°C ≥ 6 months DMSO solutions

are generally

more stable.

Store in small,

single-use

aliquots to

prevent

contamination

[14][15]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://www.cjhp-online.ca/index.php/cjhp/article/download/394/383/0
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://hellobio.com/4-aminopyridine.html
https://hellobio.com/4-aminopyridine.html
https://hellobio.com/4-aminopyridine.html
https://www.cjhp-online.ca/index.php/cjhp/article/download/394/383/0
https://www.sefh.es/fichadjuntos/DIAMINOPIRIDINA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and degradation

from moisture

absorption by

DMSO.[13]

Best Practice: For all stored solutions, it is recommended to equilibrate the aliquot to room

temperature before opening to prevent condensation from introducing water into the stock.

Before use, visually inspect the solution to ensure no precipitation has occurred. If precipitates

are visible, gently warm and vortex the solution to redissolve the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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